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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
fabrication of gas separation membranes using polyimides based on 2,2-bis[4-(4-
aminophenoxy)phenyl]propane (BAPP). The following sections detail the synthesis of BAPP-
based polyimides, membrane fabrication via solution casting, characterization techniques, and
gas permeation testing protocols.

Synthesis of BAPP-based Polyimides

BAPP-based polyimides are commonly synthesized via a two-step polycondensation reaction.
This process involves the initial formation of a poly(amic acid) (PAA) precursor, followed by a
cyclodehydration (imidization) step to form the final polyimide.[1][2] The choice of dianhydride
comonomer significantly influences the final properties of the polyimide membrane. A widely
used dianhydride for high-performance gas separation membranes is 4,4'-
(hexafluoroisopropylidene)diphthalic anhydride (6FDA).[3][4]

Experimental Protocol: Synthesis of 6FDA-BAPP
Polyimide

This protocol outlines the synthesis of a 6FDA-BAPP polyimide.
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Materials:

2,2-bis[4-(4-aminophenoxy)phenyl]propane (BAPP)
4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA)
Anhydrous N-methyl-2-pyrrolidone (NMP)

Methanol

Nitrogen gas supply

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a nitrogen
inlet, dissolve a specific molar amount of BAPP diamine in anhydrous NMP. The mixture
should be stirred at room temperature under a nitrogen atmosphere until the diamine is
completely dissolved.[1]

Poly(amic acid) Formation: Cool the solution to 0°C. Gradually add an equimolar amount of
6FDA dianhydride to the solution while stirring.[1] Continue stirring the reaction mixture at
0°C for 15 minutes, then allow it to warm to room temperature and stir for an additional 12-24
hours to form a viscous poly(amic acid) solution.[1]

Imidization: The conversion of the poly(amic acid) to polyimide can be achieved through
thermal or chemical imidization.

o Thermal Imidization: The poly(amic acid) solution is cast onto a substrate and then heated
in a stepwise manner, for example: 80°C for one hour, then increasing to 150°C, 200°C,
and finally 250-300°C, holding for at least one hour at each temperature.[5]

o Chemical Imidization: A dehydrating agent, such as a mixture of acetic anhydride and
pyridine, is added to the poly(amic acid) solution. The reaction is typically stirred at room
temperature for several hours.

Purification: Precipitate the resulting polyimide by pouring the solution into a non-solvent like
methanol. The polymer is then collected by filtration, washed thoroughly with methanol, and
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dried in a vacuum oven at 120-150°C overnight.[1]

Membrane Fabrication

Solution casting is a common and straightforward method for preparing dense BAPP-based

polyimide membranes for gas separation studies.[6]

Experimental Protocol: Solution Casting of BAPP-based
Polyimide Membranes

Materials:

Synthesized BAPP-based polyimide powder

Anhydrous N-methyl-2-pyrrolidone (NMP) or other suitable solvent
A flat, clean glass plate or petri dish

A leveling surface

A vacuum oven

Procedure:

Polymer Solution Preparation: Prepare a homogeneous polymer solution by dissolving the
dried BAPP-based polyimide powder in a suitable solvent (e.g., NMP) to a concentration of
15-20 wt%. Stir the mixture until the polymer is completely dissolved.

Casting: Place a clean, dry glass plate on a leveling surface. Pour the polymer solution onto
the glass plate, ensuring it spreads evenly. The thickness of the final membrane can be
controlled by the amount of solution cast and the concentration of the polymer.

Solvent Evaporation: Transfer the cast film to a dust-free environment, such as a controlled-
atmosphere oven. The solvent is evaporated in a stepwise manner. A typical procedure
involves initial drying at a lower temperature (e.g., 60-80°C) for several hours to slowly
remove the bulk of the solvent, followed by a gradual increase in temperature to above the
boiling point of the solvent under vacuum to remove any residual solvent.[7][8] For example,
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the film can be heated at 80°C overnight, followed by further heating under vacuum at 150°C
for 24 hours.[7]

 Membrane Detachment: After cooling to room temperature, the dried membrane can be
carefully peeled from the glass substrate. The thickness of the resulting membrane typically
ranges from 50 to 100 pm.

Characterization of BAPP-based Polyimide
Membranes

A suite of analytical techniques is employed to characterize the synthesized polyimide and the
resulting membranes.
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Technique

Purpose

Typical Observations for
BAPP-based Polyimides

Fourier-Transform Infrared

Spectroscopy (FTIR)

To confirm the chemical
structure and the completion of

imidization.

Appearance of characteristic
imide absorption bands around
1780 cm~1 (asymmetric C=0
stretching), 1720 cm™1
(symmetric C=0 stretching),
and 1370 cm~1 (C-N
stretching), and disappearance

of the amic acid bands.[9]

Thermogravimetric Analysis
(TGA)

To evaluate the thermal

stability of the polyimide.

BAPP-based polyimides
generally exhibit high thermal
stability, with decomposition
temperatures often exceeding
450°C.[10][11]

Differential Scanning
Calorimetry (DSC)

To determine the glass

transition temperature (TQ).

The Tg of BAPP-based
polyimides is influenced by the
dianhydride used. For
instance, 6FDA-based
polyimides can have Tg values
in the range of 247°C to
368°C.[10][11]

Wide-Angle X-ray Diffraction
(WAXD)

To assess the amorphous or
crystalline nature of the

polymer.

BAPP-based polyimides are
typically amorphous, which is
desirable for gas separation
membranes as it leads to

higher free volume.[7]

Gas Permeation Testing

The gas separation performance of the fabricated membranes is evaluated by measuring the

permeability of different gases and calculating the ideal selectivity.

Experimental Protocol: Gas Permeation Measurement
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Apparatus:

A constant-volume, variable-pressure gas permeation apparatus.

A vacuum pump.

Pressure transducers.

A temperature-controlled membrane cell.
Procedure:

 Membrane Mounting: A circular sample of the BAPP-based polyimide membrane is placed in
the membrane cell, which is then sealed.

o Evacuation: The entire system, including the upstream and downstream volumes, is
evacuated to a high vacuum.

o Gas Feed: The upstream side of the membrane is pressurized with a single test gas to a
specific pressure (e.g., 2-10 bar).

o Permeation Measurement: The rate of pressure increase in the downstream volume is
monitored over time using a pressure transducer.

o Permeability Calculation: The gas permeability coefficient (P) is calculated from the steady-
state pressure increase rate using the following equation:

P=(*I)/(A*R*T*Ap) * (dp/dt)
where:

V is the downstream volume

[e]

| is the membrane thickness

o

Ais the effective membrane area

[¢]

[¢]

R is the ideal gas constant
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o T is the absolute temperature
o Ap is the pressure difference across the membrane

o dp/dtis the steady-state rate of pressure rise in the downstream volume

o Selectivity Calculation: The ideal selectivity (a) for a pair of gases (A and B) is calculated as
the ratio of their individual permeability coefficients:

0A/B = PA/PB

Quantitative Data on Gas Separation Performance

The gas separation properties of BAPP-based polyimides are highly dependent on the specific
dianhydride used in the synthesis. The following tables summarize the gas permeability and
selectivity data for various BAPP-based polyimide membranes.

Table 1: Gas Permeability of 6FDA-based Polyimide Membranes

Polymer Gas Permeability Reference
(Barrer)
6FDA-DABA CO: 5-7 [4]
6FDA-DABA N2 ~0.2-0.3 [4]
6FDA-DABA CHa ~0.1-0.2 [4]
6FDA-DAM CO: ~90 [3]
6FDA-DAM CHa ~2.5 [3]
6FDA-mPDA CO: ~15 [3]
6FDA-mPDA CHa ~0.3 [3]

*1 Barrer = 1071° cm3(STP)-cm / (cm2-s-cmHgQ)

Table 2: Ideal Selectivity of 6FDA-based Polyimide Membranes
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Polymer Gas Pair Selectivity Reference
6FDA-DABA CO2/N2 18 - 27 [4]
6FDA-DABA CO2/CHa 48 - 86 [4]
6FDA-DAM CO2/CHa ~36 [3]
6FDA-mPDA CO2/CHa ~50 [3]
Visualizations
]

Polyimide Synthesis

lembrane Fabricati
olycondensation | Poly(amic acid) Imidization BAPP-based Polymer Dissolution Solution Casting Solvent Evaporation Dense Polyimide |——
Formation (Thermal or Chemical) Polyimide Powder in Solvent (e.g., NMP) on Glass Plate & Thermal Annealing Membrane
WAXD

Click to download full resolution via product page

Caption: Workflow for BAPP-based polyimide membrane fabrication and characterization.
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Caption: Synthesis pathway for BAPP-based polyimides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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